Cas no 32885-81-7 (1H-2-Benzoxacyclododecin-1-one,3,4,5,6,7,8,9,10-octahydro-12-hydroxy-14-methoxy-3-methyl-, (3S)-)

• Product Name: 1H-2-Benzoxacyclododecin-1-one,3,4,5,6,7,8,9,10-octahydro-12-hydroxy-14-methoxy-3-methyl-, (3S)-
• CAS No: 32885-81-7
• MF: C₁₇H₂₄O₄
• MW: 292.370065689087
• CID: 321127
• PubChem ID: 14562696
• Update Time: 2025-11-06

1H-2-Benzoxacyclododecin-1-one,3,4,5,6,7,8,9,10-octahydro-12-hydroxy-14-methoxy-3-methyl-, (3S)- Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzoxacyclododecin-1-one,3,4,5,6,7,8,9,10-octahydro-12-hydroxy-14-methoxy-3-methyl-, (3S)-
• Lasiodiplodin
• (-)-(S)-Lasiodiplodin
• (-)-Lasiodiplodin
• (S)-Lasiodiplodin
• 1H-2-Benzoxacyclododecin-1-one,3,4,5,6,7,8,9,10-octahydro-12-hydroxy-14-methoxy-3-methyl-, (S)- (8CI)
• (3S)-Lasiodiplodin
• (S)-3,4,5,6,7,8,9,10-Octahydro-12-hydroxy-14-methoxy-3-methyl-1H-2-benzoxacyclododecin-1-one
• [ "" ]
• SCHEMBL23484270
• (3S)-12-hydroxy-14-methoxy-3-methyl-3,4,5,6,7,8,9,10-octahydro-1H-2-benzoxacyclododecin-1-one
• 32885-81-7
• CHEMBL393258
• HY-N3401
• (4S)-14-hydroxy-16-methoxy-4-methyl-3-oxabicyclo[10.4.0]hexadeca-1(12),13,15-trien-2-one
• Q59287150
• FS-9431
• AKOS032948907
• CS-0024135
• (9S)-15-hydroxy-13-methoxy-9-methyl-10-oxabicyclo[10.4.0]hexadeca-1(12),13,15-trien-11-one
• (4S)-14-hydroxy-16-methoxy-4-methyl-3-oxabicyclo(10.4.0)hexadeca-1(12),13,15-trien-2-one
• DA-64873
• (9S)-15-hydroxy-13-methoxy-9-methyl-10-oxabicyclo(10.4.0)hexadeca-1(12),13,15-trien-11-one

• Inchi： 1S/C17H24O4/c1-12-8-6-4-3-5-7-9-13-10-14(18)11-15(20-2)16(13)17(19)21-12/h10-12,18H,3-9H2,1-2H3/t12-/m0/s1
• InChI Key： OKWRDLQBKAOJNC-LBPRGKRZSA-N
• SMILES： O1C(C2C(=CC(=CC=2CCCCCCC[C@@H]1C)O)OC)=O

Computed Properties

• Exact Mass: 292.16752
• Monoisotopic Mass: 292.16745924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.1±0.1 g/cm3
• Boiling Point: 500.4±50.0 °C at 760 mmHg
• Flash Point: 181.7±23.6 °C
• PSA: 55.76
• LogP: 3.84280
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

1H-2-Benzoxacyclododecin-1-one,3,4,5,6,7,8,9,10-octahydro-12-hydroxy-14-methoxy-3-methyl-, (3S)- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues Macrolides and analogues
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 1H-2-Benzoxacyclododecin-1-one,3,4,5,6,7,8,9,10-octahydro-12-hydroxy-14-methoxy-3-methyl-, (3S)-

Compound CAS No 32885-81-7: 1H-2-Benzoxacyclododecin-1-one,3,4,5,6,7,8,9,10-octahydro-12-hydroxy-14-methoxy-3-methyl-, (3S)-

The compound with CAS No 32885-81-7, known as 1H-2-Benzoxacyclododecin-1-one,3,4,5,6,7,8,9,10-octahydro-12-hydroxy-14-methoxy-3-methyl-, (3S)-, is a highly specialized organic molecule with a complex structure and diverse potential applications. This compound belongs to the class of benzoxacyclo compounds, which are characterized by their unique bicyclic frameworks and functional groups that make them valuable in various fields such as pharmaceuticals and materials science.

Recent studies have highlighted the importance of benzoxacyclo compounds in drug discovery due to their ability to mimic natural products and interact with biological targets in novel ways. The (3S)-configuration of this compound suggests a high degree of stereochemical control during its synthesis, which is critical for its biological activity and selectivity. The presence of multiple functional groups—such as the hydroxy (-OH), methoxy (-OCH₃), and methyl (-CH₃) groups—contributes to its versatility in chemical reactivity and potential bioavailability.

One of the most intriguing aspects of this compound is its octahydro framework, which provides a rigid yet flexible structure for interactions within biological systems. Researchers have explored the use of such frameworks in designing inhibitors for enzymes involved in diseases like cancer and neurodegenerative disorders. The benzoxacyclo ring system has also been shown to enhance the stability and solubility of molecules, making them more suitable for therapeutic applications.

The synthesis of CAS No 32885-81-7 involves a multi-step process that combines advanced organic chemistry techniques such as ring-closing metathesis and stereoselective oxidation. These methods ensure the precise formation of the compound's complex structure while maintaining its stereochemical integrity. The use of catalysts like Grubbs' catalyst has been pivotal in achieving high yields and purity during the synthesis process.

In terms of applications, this compound has shown promise in preclinical studies as a potential lead for developing anti-inflammatory agents and antioxidants. Its ability to modulate cellular signaling pathways makes it a candidate for treating conditions associated with oxidative stress and chronic inflammation. Additionally, its structural features suggest potential uses in the development of neuroprotective drugs and anti-cancer therapies, where stereochemistry plays a crucial role in molecular targeting.

From an industrial perspective, the production of CAS No 32885-81-7 requires state-of-the-art facilities equipped with high-purity reagents and precise control over reaction conditions. Quality assurance protocols are essential to ensure that the final product meets stringent regulatory standards for pharmaceutical use. The compound's stability under various storage conditions has also been thoroughly investigated to ensure its shelf life and efficacy.

Looking ahead, ongoing research is focused on optimizing the synthesis pathway for this compound to reduce costs and improve scalability. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its transition from the laboratory to clinical trials. The integration of computational chemistry tools with experimental techniques is also paving the way for predictive modeling of this compound's interactions with biological systems.

In conclusion, CAS No 32885-81-7, or 1H-2-Benzoxacyclododecin-1-one..., (3S)-, represents a significant advancement in organic chemistry with promising implications across multiple disciplines. Its unique structure and functional groups position it as a valuable asset in drug discovery and development. As research continues to unravel its full potential, this compound is poised to make meaningful contributions to both scientific innovation and human health.